Cas no 1246818-99-4 (Chloridazon-d5 (Major))

Chloridazon-d5 (Major) is a deuterated analog of Chloridazon, a herbicide used in agricultural applications. The incorporation of five deuterium atoms enhances its utility as an internal standard in analytical methodologies, particularly liquid chromatography-mass spectrometry (LC-MS). This isotopically labeled compound ensures accurate quantification by minimizing matrix effects and isotopic interference during analysis. Its high chemical purity and stability under typical analytical conditions make it a reliable reference material for residue testing and environmental monitoring. Chloridazon-d5 is essential for method validation and compliance with regulatory standards, providing robust data quality in studies involving Chloridazon metabolism, degradation, or environmental fate.

Chloridazon-d5 (Major) structure

Product Name:Chloridazon-d5 (Major)

CAS No:1246818-99-4

MF:C₁₀H₈ClN₃O

MW:226.673829078674

CID:1058030

PubChem ID:71314678

Update Time:2025-11-06

Chloridazon-d5 (Major) Chemical and Physical Properties

Names and Identifiers

- D5-Chloridazon
- Chloridazon-d5
- Chloridazon D5 (phenyl D5)
- Chloridazon D5 100 microg/mL in Acetonitrile
- 5-amino-4-chloro-2-(2,3,4,5,6-pentadeuteriophenyl)pyridazin-3-one
- 1246818-99-4
- DA-72167
- CS-0622822
- HY-W103488S
- DISCONTINUED. Please see C340003
- Chloridazon-d5 (phenyl-d5) (C.P. > 95%)
- Chloridazon D5
- Chloridazon-d5 (Major)
- F90599
- 5-amino-4-chloro-2-[(2,3,4,5,6-?H?)phenyl]-2,3-dihydropyridazin-3-one
- Inchi： 1S/C10H8ClN3O/c11-9-8(12)6-13-14(10(9)15)7-4-2-1-3-5-7/h1-6H,12H2/i1D,2D,3D,4D,5D
- InChI Key： WYKYKTKDBLFHCY-RALIUCGRSA-N
- SMILES： ClC1=C(C=NN(C1=O)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N

Computed Properties

Exact Mass: 226.0669733g/mol
Monoisotopic Mass: 226.0669733g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 58.7

Chloridazon-d5 (Major) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C340003-1mg	Chloridazon-d5 (Major)	1246818-99-4	1mg	$ 176.00	2023-09-08
TRC	C340003-10mg	Chloridazon-d5 (Major)	1246818-99-4	10mg	$ 1355.00	2023-09-08
A2B Chem LLC	AX33345-5mg	Chloridazon-d5	1246818-99-4	5mg	$839.00	2024-04-20
A2B Chem LLC	AX33345-10mg	Chloridazon-d5	1246818-99-4	10mg	$1321.00	2024-04-20

Chloridazon-d5 (Major) Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on Chloridazon-d5 (Major)

Comprehensive Analysis of Chloridazon-d5 (Major) (CAS No. 1246818-99-4): Applications and Research Insights

In the realm of agrochemical research and environmental science, Chloridazon-d5 (Major) (CAS No. 1246818-99-4) has emerged as a critical reference standard for analytical studies. This deuterated compound, a stable isotope-labeled variant of Chloridazon, is widely utilized in mass spectrometry and chromatography to ensure precision in residue detection and metabolic pathway analysis. Its significance lies in its ability to mitigate matrix effects, a common challenge in food safety and environmental monitoring.

The growing demand for Chloridazon-d5 is driven by heightened regulatory scrutiny on pesticide residues in crops like sugar beets and spinach, where Chloridazon is historically applied. Researchers frequently search for "deuterated Chloridazon applications" or "CAS 1246818-99-4 solubility," reflecting concerns about method validation in compliance with EU Maximum Residue Levels (MRLs). The compound’s isotopic purity (>98%) and stability under varying pH conditions make it indispensable for LC-MS/MS workflows.

Recent studies highlight Chloridazon-d5's role in addressing "emerging contaminants in groundwater"—a trending topic linked to sustainable farming practices. Analytical chemists leverage its deuterium atoms to track degradation products, answering queries like "how to quantify Chloridazon metabolites." This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs) targeting clean water.

From a technical perspective, CAS 1246818-99-4 exhibits optimal performance in methanol/water mixtures, a detail often searched by lab technicians optimizing extraction protocols. Its molecular weight (221.65 g/mol) and fragmentation patterns are meticulously documented in databases like PubChem, supporting reproducibility in peer-reviewed research.

The synthesis of Chloridazon-d5 (Major) involves palladium-catalyzed hydrogen-deuterium exchange, a process scrutinized for scalability in "green chemistry" forums. This resonates with industry demands for eco-friendly isotope labeling techniques, frequently queried as "sustainable synthesis of labeled standards."

In conclusion, Chloridazon-d5 (CAS No. 1246818-99-4) bridges analytical challenges with environmental stewardship. Its applications span from regulatory compliance to cutting-edge research on agrochemical fate, making it a cornerstone in modern analytical laboratories.